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Compound of Interest

Compound Name: PIGMENT RED 170

Cat. No.: B1581009

Technical Support Center: Pigment Red 170

This technical support center provides troubleshooting guidance and frequently asked
guestions to address challenges related to bleeding and migration of Pigment Red 170 in
plastic applications.

Troubleshooting Guide

Issue: Pigment Red 170 is bleeding or migrating in
flexible PVC.

Q1: What are the initial steps to diagnose the cause of Pigment Red 170 bleeding in my
flexible PVC formulation?

Al: The initial step is to systematically evaluate the components of your formulation and the
processing conditions. Key areas to investigate include the type and concentration of the
plasticizer, the processing temperature, and the grade of Pigment Red 170 being used.
Migration in flexible PVC is often linked to the partial solubility of the pigment in the plasticizer,
which is exacerbated at elevated temperatures.

Q2: | suspect the plasticizer is the primary cause of bleeding. What are my options?

A2: If you suspect the plasticizer is the culprit, consider the following actions:
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» Reduce Plasticizer Concentration: Evaluate if the concentration of the plasticizer can be
reduced while still achieving the desired flexibility.

» Select a Different Plasticizer: Plasticizers with higher molecular weights and lower polarity
tend to cause less pigment migration. Consider replacing a portion or all of the existing
plasticizer with a more compatible option.

o Compatibility Study: Conduct a systematic study to evaluate the compatibility of Pigment
Red 170 with different plasticizers.

Q3: Can the grade of Pigment Red 170 affect its migration in flexible PVC?

A3: Yes, the grade of Pigment Red 170 can significantly impact its migration resistance.
Pigment Red 170 is available in different crystal forms, such as the F3RK (opaque) and F5RK
(transparent) types. The F3RK grade is generally more stable and exhibits better resistance to
bleeding in plasticized PVC compared to the F5RK grade. Additionally, surface-treated grades
of Pigment Red 170 are available, which are designed for improved migration resistance.

Q4: How do processing temperatures influence the bleeding of Pigment Red 170 in flexible
PVC?

A4: Higher processing temperatures can increase the solubility of Pigment Red 170 in the
plasticizer, leading to increased migration and bleeding. It is crucial to optimize the processing
temperature to the lowest possible point that still allows for proper melting and mixing of the
compound.

Issue: | am observing blooming of Pigment Red 170 on
the surface of polyolefin parts.

Q1: What is the difference between bleeding and blooming?

Al: Bleeding is the migration of a pigment into an adjacent material, causing discoloration.
Blooming is the migration of a pigment to the surface of the plastic, forming a visible deposit.

Q2: What are the common causes of Pigment Red 170 blooming in polyolefins (PE, PP)?

A2: Blooming of Pigment Red 170 in polyolefins is often attributed to:
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» High Pigment Concentration: Exceeding the saturation point of the pigment in the polymer
can lead to blooming.

e Processing Temperature: High processing temperatures can cause the pigment to dissolve in
the polymer melt. Upon cooling, the pigment may recrystallize on the surface.

 Incompatibility: Poor compatibility between the pigment and the polyolefin can also
contribute to blooming.

» Additives: Certain additives in the formulation can influence pigment migration.
Q3: How can | prevent Pigment Red 170 from blooming in my polyolefin application?
A3: To mitigate blooming, consider the following:

o Optimize Pigment Loading: Use the minimum amount of Pigment Red 170 necessary to
achieve the desired color.

o Control Processing Temperatures: Avoid excessive processing temperatures.

» Improve Dispersion: Ensure the pigment is well-dispersrated in the polymer matrix. The use
of a high-quality masterbatch can aid in achieving uniform dispersion.

o Consider Surface-Treated Pigments: Pigments with surface treatments can exhibit improved
compatibility and reduced blooming.

Frequently Asked Questions (FAQs)
Q1: What is Pigment Red 170?

Al: Pigment Red 170 is a synthetic organic pigment belonging to the naphthol AS pigment
family. It is known for its bright, bluish-red shade and good lightfastness and weather
resistance. It is widely used in plastics, coatings, and inks.

Q2: What are the different grades of Pigment Red 1707

A2: Pigment Red 170 is commercially available in two primary crystal modifications:
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» F3RK: An opaque, more yellowish-red shade with better hiding power and higher stability,
making it more suitable for applications where bleed resistance is critical, such as in flexible
PVC.

o F5RK: A transparent, more bluish-red shade.
Q3: What are bleeding and migration in the context of pigments in plastics?

A3: Bleeding refers to the transfer of color from a pigmented plastic to another material that it is
in contact with. Migration is a broader term that describes the movement of the pigment within
the plastic matrix, which can lead to bleeding or blooming (the appearance of the pigment on
the plastic's surface).

Q4: Which plastic types are most susceptible to Pigment Red 170 migration?

A4: Plasticized PVC is particularly prone to Pigment Red 170 migration due to the interaction
between the pigment and the plasticizers. While less common, migration can also occur in
polyolefins under certain conditions, such as high pigment loading and processing
temperatures.

Q5: Are there modified versions of Pigment Red 170 with improved migration resistance?

A5: Yes, research has shown that surface modification of Pigment Red 170 can significantly
enhance its resistance to migration. Coating the pigment particles with inorganic materials like
silica, alumina, or kaolin can create a barrier that reduces the interaction between the pigment
and the surrounding polymer matrix and plasticizers. These surface-treated pigments often
exhibit improved thermal stability and solvent resistance.

Q6: How can | test for the bleeding and migration of Pigment Red 170 in my plastic parts?

A6: The standard test method for determining the bleeding characteristics of pigments is ASTM
D279. This standard outlines two procedures: one for direct solvent extraction and another for
overstriping a pigmented film with a white coating to observe color migration.

Data Presentation

Table 1: General Properties and Resistance of Pigment Red 170 Grades
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Pigment Red 170 F3RK

Pigment Red 170 F5SRK

Property

(Opaque) (Transparent)
Shade Yellowish Red Bluish Red
Hiding Power High Low
Heat Stability Up to 250°C Up to 250°C
Light Fastness (Full Shade) 7-8 7
Migration Resistance in ,

o Good Fair to Poor

Plasticized PVC
Bleeding Resistance in Stoving )

Good Fair

Enamels

Note: The values presented are typical and can vary depending on the specific manufacturer

and the formulation in which the pigment is used.

Table 2: Troubleshooting Summary for Pigment Red 170 Migration

Issue

Potential Cause

Recommended Action

Bleeding in Flexible PVC

High plasticizer concentration

Reduce plasticizer level

Incompatible plasticizer

Switch to a higher molecular

weight or less polar plasticizer

High processing temperature

Optimize and lower the

processing temperature

Incorrect pigment grade

Use Pigment Red 170 F3RK or

a surface-treated grade

Blooming in Polyolefins

High pigment concentration

Reduce pigment loading

Poor pigment dispersion

Improve mixing or use a high-

guality masterbatch

High processing temperature

Lower the processing

temperature
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Experimental Protocols

Protocol 1: Evaluation of Pigment Bleeding in Plastics
(Adapted from ASTM D279, Method B)

1. Objective: To assess the tendency of Pigment Red 170 to migrate from a colored plastic into
a white plastic in direct contact.

2. Materials:

 Plastic resin (e.g., flexible PVC, LDPE)

» Pigment Red 170 (sample to be tested)

 Titanium dioxide (for the white plastic)

 Plasticizer (if testing in flexible PVC)

e Processing equipment (e.g., two-roll mill, compression molder)
» White, unpigmented plastic plagues for comparison

o Colorimeter

3. Procedure:
4. Reporting:

» Report the AE* value as a measure of bleeding.
« Include details of the plastic formulation, pigment concentration, test temperature, pressure,
and duration.

Mandatory Visualizations
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Click to download full resolution via product page

Caption: Mechanism of Pigment Red 170 migration in a plasticized polymer.
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Caption: Troubleshooting workflow for Pigment Red 170 bleeding and migration.

 To cite this document: BenchChem. [Addressing bleeding and migration of Pigment Red 170
in plastics]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581009#addressing-bleeding-and-migration-of-
pigment-red-170-in-plastics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1581009?utm_src=pdf-body-img
https://www.benchchem.com/product/b1581009?utm_src=pdf-body
https://www.benchchem.com/product/b1581009#addressing-bleeding-and-migration-of-pigment-red-170-in-plastics
https://www.benchchem.com/product/b1581009#addressing-bleeding-and-migration-of-pigment-red-170-in-plastics
https://www.benchchem.com/product/b1581009#addressing-bleeding-and-migration-of-pigment-red-170-in-plastics
https://www.benchchem.com/product/b1581009#addressing-bleeding-and-migration-of-pigment-red-170-in-plastics
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1581009?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581009?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

